Cas no 2287283-27-4 (4-Bromo-1-cyclobutyl-6-fluoro-1H-benzo[d][1,2,3]triazole)

• Product Name: 4-Bromo-1-cyclobutyl-6-fluoro-1H-benzo[d][1,2,3]triazole
• CAS No: 2287283-27-4
• MF: C₁₀H₉BrFN₃
• MW: 270.100964307785
• CID: 5750090
• PubChem ID: 146036875
• Update Time: 2023-11-14

4-Bromo-1-cyclobutyl-6-fluoro-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• A1-28050
• EN300-6749656
• 4-bromo-1-cyclobutyl-6-fluoro-1H-1,2,3-benzotriazole
• 4-Bromo-1-cyclobutyl-6-fluoro-1H-benzo[d][1,2,3]triazole
• 2287283-27-4
• 1H-Benzotriazole, 4-bromo-1-cyclobutyl-6-fluoro-

• Inchi： 1S/C10H9BrFN3/c11-8-4-6(12)5-9-10(8)13-14-15(9)7-2-1-3-7/h4-5,7H,1-3H2
• InChI Key： USKCEISGNUDGBM-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=NN2C1CCC1)F

Computed Properties

• Exact Mass: 268.99639g/mol
• Monoisotopic Mass: 268.99639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.87±0.1 g/cm3(Predicted)
• Boiling Point: 391.0±22.0 °C(Predicted)
• pka: -1.92±0.30(Predicted)